2-{[4-ethyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[(4-ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C10H12N4OS2/c1-2-14-9(7-4-3-5-16-7)12-13-10(14)17-6-8(11)15/h3-5H,2,6H2,1H3,(H2,11,15)
• InChI Key: SMGUPMWNBMQHHE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)N)C2=CC=CS2
• Molecular Formula: C10H12N4OS2
• Molecular Weight: 268.4 g/mol

Description

2-{[4-ethyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as ETAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ETAA belongs to the family of 1,2,4-triazole derivatives, which have been extensively studied for their pharmacological properties. In

Mechanism of Action

The mechanism of action of 2-{[4-ethyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood, but it is believed to involve the inhibition of key signaling pathways involved in cell growth and survival. In cancer cells, this compound has been shown to inhibit the expression of proteins involved in the PI3K/Akt/mTOR pathway, which is essential for cell survival and proliferation. In addition, this compound has been found to induce the expression of pro-apoptotic proteins, leading to the activation of the caspase cascade and subsequent cell death.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and anti-inflammatory and anti-bacterial properties. In addition, this compound has been found to modulate the expression of various genes involved in cell signaling and metabolism, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

2-{[4-ethyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has several advantages for lab experiments, including its ease of synthesis, high purity, and well-established cytotoxicity assays. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics. In addition, further studies are needed to determine the optimal dosage and treatment regimen for this compound, as well as its potential side effects.

Future Directions

There are several future directions for research on 2-{[4-ethyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, including the development of more efficient synthesis methods, the optimization of its pharmacokinetics and bioavailability, and the identification of its molecular targets and downstream signaling pathways. In addition, further studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical trials, as well as its potential for combination therapy with other anti-cancer agents. Overall, this compound has significant potential as a novel therapeutic agent for the treatment of cancer, inflammation, and infectious diseases.

Synthesis Methods

The synthesis of 2-{[4-ethyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 4-ethyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol with chloroacetic acid in the presence of a base. The reaction proceeds at room temperature and yields this compound as a white crystalline solid. The purity of the compound can be improved by recrystallization from an appropriate solvent.

Scientific Research Applications

2-{[4-ethyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and infectious diseases. In cancer research, this compound has been shown to exhibit significant cytotoxicity against a range of cancer cell lines, including breast, colon, and lung cancer cells. In addition, this compound has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Furthermore, this compound has been shown to possess anti-inflammatory and anti-bacterial properties, making it a promising candidate for the treatment of infectious diseases.